Cas no 1774177-63-7 (Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 1774177-63-7
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 5655661
• PubChem ID: 116687016
• Update Time: 2025-10-29

Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16425576
• EN300-27729424
• 1774177-63-7
• tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate
• Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C16H19NO2S/c1-10-5-7-11(8-6-10)13-9-12(17)14(20-13)15(18)19-16(2,3)4/h5-9H,17H2,1-4H3
• InChI Key： CGPJOKPNTQAMRZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)OC(C)(C)C)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 289.11365002g/mol
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate

Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 1774177-63-7) is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry. This compound belongs to the class of thiophene derivatives, which have gained significant attention due to their versatile properties and potential in materials science, pharmaceuticals, and electronic applications. The molecule consists of a thiophene ring substituted with an amino group at position 3, a tert-butyl ester group at position 2, and a 4-methylphenyl group at position 5. These substituents contribute to the compound's distinct chemical and physical properties, making it a valuable research subject in contemporary chemical studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate. Researchers have employed various strategies, including Suzuki coupling reactions, Stille couplings, and other cross-coupling techniques, to construct the thiophene core with high precision. The incorporation of the tert-butyl ester group not only enhances the compound's stability but also facilitates further functionalization through ester exchange reactions. This makes it an ideal precursor for the synthesis of more complex molecules in drug discovery and materials engineering.

The electronic properties of Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate have been extensively studied using computational chemistry tools such as density functional theory (DFT). These studies reveal that the amino group at position 3 significantly influences the molecule's electron-donating capacity, while the 4-methylphenyl substituent enhances conjugation across the thiophene ring. This combination results in a molecule with unique optical and electronic characteristics, making it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of biological activity, Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate has shown potential as a bioactive compound in preliminary assays. Studies indicate that the compound exhibits moderate anti-inflammatory and antioxidant properties, which could be attributed to its thiophene-based framework. Furthermore, its ability to interact with biomolecules such as proteins and enzymes suggests its potential role in drug design. Researchers are actively exploring its pharmacokinetic profile and toxicity to evaluate its suitability as a lead compound for therapeutic development.

The synthesis of Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring via cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of transition metal catalysts has significantly improved the yield and purity of the final product, making large-scale synthesis feasible for industrial applications.

From an environmental perspective, Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate demonstrates good biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing. Its low toxicity profile and ability to degrade into non-hazardous byproducts make it an eco-friendly alternative to traditional synthetic compounds in various industries.

In conclusion, Tert-butyl 3-amino-5-(4-methylphenyl)thiophene-2-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and material science, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, electronics, and sustainable chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.